molecular formula C13H8BrCl2NO B5799852 N-(3-bromophenyl)-2,3-dichlorobenzamide

N-(3-bromophenyl)-2,3-dichlorobenzamide

Cat. No. B5799852
M. Wt: 345.0 g/mol
InChI Key: CXDYIBDTYLMZLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-bromophenyl)-2,3-dichlorobenzamide, also known as BDCRB, is a chemical compound with potential applications in scientific research. This compound has been shown to have an inhibitory effect on the growth of various microorganisms, making it a promising candidate for use in the development of new antibiotics. In

Scientific Research Applications

N-(3-bromophenyl)-2,3-dichlorobenzamide has been found to have potent antimicrobial activity against a variety of microorganisms, including bacteria, fungi, and protozoa. This makes it a promising candidate for use in the development of new antibiotics. Additionally, N-(3-bromophenyl)-2,3-dichlorobenzamide has been shown to have antitumor activity, making it a potential candidate for use in cancer treatment.

Mechanism of Action

The mechanism of action of N-(3-bromophenyl)-2,3-dichlorobenzamide involves the inhibition of DNA synthesis in microorganisms. Specifically, N-(3-bromophenyl)-2,3-dichlorobenzamide inhibits the activity of DNA gyrase and topoisomerase IV, two enzymes that are essential for DNA replication and cell division. By inhibiting these enzymes, N-(3-bromophenyl)-2,3-dichlorobenzamide prevents the growth and proliferation of microorganisms.
Biochemical and Physiological Effects
N-(3-bromophenyl)-2,3-dichlorobenzamide has been shown to have minimal toxicity in mammalian cells, making it a promising candidate for use in the development of new antibiotics. Additionally, N-(3-bromophenyl)-2,3-dichlorobenzamide has been found to have antioxidant activity, which may have potential applications in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-bromophenyl)-2,3-dichlorobenzamide in lab experiments is its potent antimicrobial activity against a variety of microorganisms. Additionally, N-(3-bromophenyl)-2,3-dichlorobenzamide has minimal toxicity in mammalian cells, making it a safer alternative to other antimicrobial agents. However, one limitation of using N-(3-bromophenyl)-2,3-dichlorobenzamide in lab experiments is its limited solubility in water, which may affect its efficacy in certain applications.

Future Directions

There are many potential future directions for research on N-(3-bromophenyl)-2,3-dichlorobenzamide. One area of interest is the development of new antibiotics based on the structure of N-(3-bromophenyl)-2,3-dichlorobenzamide. Additionally, further research is needed to fully understand the mechanism of action of N-(3-bromophenyl)-2,3-dichlorobenzamide and its potential applications in the treatment of cancer and oxidative stress-related diseases. Finally, studies on the pharmacokinetics and pharmacodynamics of N-(3-bromophenyl)-2,3-dichlorobenzamide may help to optimize its use in clinical settings.

Synthesis Methods

The synthesis of N-(3-bromophenyl)-2,3-dichlorobenzamide involves the reaction of 3-bromobenzoyl chloride with 2,3-dichloroaniline in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure N-(3-bromophenyl)-2,3-dichlorobenzamide.

properties

IUPAC Name

N-(3-bromophenyl)-2,3-dichlorobenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H8BrCl2NO/c14-8-3-1-4-9(7-8)17-13(18)10-5-2-6-11(15)12(10)16/h1-7H,(H,17,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CXDYIBDTYLMZLJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)Br)NC(=O)C2=C(C(=CC=C2)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H8BrCl2NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

345.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-bromophenyl)-2,3-dichlorobenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.